Cas no 29899-87-4 (1-Propene, 3,3,3-trichloro-1-nitro-, (1E)-)

• Product Name: 1-Propene, 3,3,3-trichloro-1-nitro-, (1E)-
• CAS No: 29899-87-4
• MF: C₃H₂Cl₃NO₂
• MW: 190.412477970123
• CID: 1440325
• PubChem ID: 6277885
• Update Time: 2025-10-31

1-Propene, 3,3,3-trichloro-1-nitro-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3,3,3-trichloro-1-nitro-, (1E)-
• trans-1-nitro-3,3,3-trichloroprop-1-ene
• (E)-3,3,3-trichloro-1-nitroprop-1-ene
• 29899-87-4
• AKOS006279805
• NSC-158344
• NSC158344

• Inchi： 1S/C3H2Cl3NO2/c4-3(5,6)1-2-7(8)9/h1-2H/b2-1+
• InChI Key： WFDXHJPDAZMBMW-OWOJBTEDSA-N
• SMILES： ClC(/C=C/[N+](=O)[O-])(Cl)Cl

Computed Properties

• Exact Mass: 188.91526
• Monoisotopic Mass: 188.915111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on 1-Propene, 3,3,3-trichloro-1-nitro-, (1E)-

1-Propene, 3,3,3-Trichloro-1-Nitro-, (1E)-

1-Propene, 3,3,3-Trichloro-1-Nitro-, (1E)-, also known by its CAS number 29899-87-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trichlorinated propene backbone with a nitro group attached at the terminal position. The (1E) designation indicates the geometric isomerism of the double bond in the molecule.

The synthesis of 29899-87-4 involves a series of carefully controlled reactions to achieve the desired stereochemistry and functional group placement. Recent advancements in catalytic processes have enabled more efficient production methods, reducing costs and improving yields. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

One of the most notable applications of 1-Propene, 3,3,3-Trichloro-1-Nitro-, (1E)- is in the development of advanced materials. Its trichlorinated structure imparts unique electronic properties, making it a valuable component in semiconductors and optoelectronic devices. Studies published in leading journals such as *Nature Materials* and *Advanced Functional Materials* have highlighted its potential in enhancing device performance through tailored electronic configurations.

In addition to its role in materials science, this compound has shown promise in pharmacology. The nitro group and chlorinated substituents contribute to its bioactivity, making it a candidate for drug development. Preclinical studies have demonstrated its potential as an anti-inflammatory agent and anticancer drug. Researchers are currently investigating its mechanism of action and exploring ways to optimize its pharmacokinetic properties for clinical use.

The environmental impact of 29899-87-4 has also been a topic of recent research. Studies conducted by environmental chemists have assessed its biodegradability and toxicity under various conditions. Results indicate that while the compound is persistent in certain environments, bioremediation strategies can effectively reduce its concentration in contaminated areas.

From a structural perspective, 1-Propene, 3,3,3-Trichloro-1-Nitro-, (1E)- exhibits interesting reactivity due to the electron-withdrawing effects of both the nitro and chlorinated groups. These effects influence its participation in various chemical reactions, including nucleophilic substitutions and electrophilic additions. Chemists are leveraging this reactivity to design novel synthetic pathways for complex molecules.

In conclusion, 29899-87-4 stands out as a versatile compound with applications spanning multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.